Cobalt tetracarbonyl hydride

• IUPAC Name: carbon monoxide;cobalt
• InChI: InChI=1S/4CO.Co/c4*1-2
• InChI Key: OIQOECYRLBNNBQ-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Co]
• Molecular Formula: C4CoO4
• Molecular Weight: 170.97 g/mol
• Physical Description: Gas with an offensive odor. Mp: -26 °C, Gas with an offensive odor; [NIOSH], Gas with an offensive odor.
• Flash Point: NA (Gas)
• Solubility: 0.05 % (NIOSH, 2023), 0.05%
• Density: 5.93(relative gas density)
• Vapor Density: 5.93 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 5.93
• Vapor Pressure: greater than 1 atm (NIOSH, 2023), >1 atm
• CAS RN: 16842-03-8
• Melting Point: -15 °F (NIOSH, 2023), -15 °F

Description

Cobalt tetracarbonyl hydride is an organometallic compound with the formula HCo(CO)4. It is a volatile, yellow liquid that forms a colorless vapor and has an intolerable odor. The compound readily decomposes upon melting and in the absence of high CO partial pressures, it forms Co2(CO)8.

Synthesis Analysis

Tetracarbonylhydrocobalt was first described by Hieber in the early 1930s. It was the second transition metal hydride to be discovered, after H2Fe(CO)4. It is prepared by reducing Co2(CO)8 with sodium amalgam or a similar reducing agent followed by acidification.

Molecular Structure Analysis

HCo(CO)4 adopts a trigonal bipyramidal structure, with the hydride ligand occupying one of the axial positions, giving an overall symmetry of C3v. The three equatorial CO ligands are slightly bent out of the equatorial plane. The Co–CO and Co–H bond distances were determined by gas-phase electron diffraction to be 1.764 and 1.556 Å, respectively.

Chemical Reactions Analysis

Cobalt tetracarbonyl hydride has received considerable attention for its ability to function as a catalyst in hydroformylation. In this respect, HCo(CO)4 and related derivatives have received significant academic interest for their ability to mediate a variety of carbonylation (introduction of CO into inorganic compounds) reactions.

Physical And Chemical Properties Analysis

Cobalt tetracarbonyl hydride is a light yellow liquid with an offensive odor. It has a melting point of -33 °C and a boiling point of 47 °C. It is soluble in hexane, toluene, and ethanol, but has a very low solubility in water (0.05% at 20°C).

Scientific Research Applications

• Homogeneous Catalysis : Cobalt complexes, including cobalt tetracarbonyl hydride, are attractive in homogeneous catalysis due to their unique characteristics and outstanding catalytic performance. They are involved in a broad range of organic transformations, enabling the facile preparation of various chemicals and synthetic building blocks (Ai, Zhong, Liu, & Liu, 2019).

• Decomposition Studies : The decomposition of cobalt tetracarbonyl hydride to dicobalt octacarbonyl and hydrogen has been studied. Understanding this decomposition is crucial for applications in organometallic chemistry (Ungváry & Markó, 1969).

• Alcohol Dehydrogenation : A cobalt catalyst, likely involving a cobalt hydride intermediate, has been developed for acceptorless dehydrogenation of alcohols to synthesize imines (Zhang & Hanson, 2013).

• Nuclear Magnetic Resonance Studies : The 59Co nuclear magnetic resonance spectra of various cobalt compounds, including cobalt hydrides, have been measured to understand their electronic structures and bonding characteristics (Lucken, Noack, & Williams, 1967).

• Graph Theory in Chemical Reaction Networks : Graph theory has been applied to understand the cobalt-catalyzed hydroformylation reaction network, identifying cobalt tetracarbonyl hydride as a key reactant (Takahashi & Satoshi, 2021).

• Detection of Transient Cobalt Hydride Intermediates : Studies have focused on detecting and characterizing transient cobalt hydride intermediates in electrocatalytic hydrogen production, which are crucial for understanding the reaction mechanisms (Wiedner & Bullock, 2016).

• Coupling of CO2 and Epoxides : Cobalt complexes, potentially involving cobalt hydrides, have been used as catalysts for producing polycarbonates and cyclic carbonates from carbon dioxide and epoxides, highlighting their importance in green chemistry (Lu & Darensbourg, 2012).

• Isocyano Analogue Synthesis : The synthesis and characterization of the tetrakis(m-terphenyl isocyanide)cobalt hydride, an analogue of cobalt tetracarbonyl hydride, have been reported. This contributes to the understanding of the reactivity of cobalt hydride complexes (Carpenter, Rheingold, & Figueroa, 2016).

• Mechanism of Propene Hydroformylation : The catalytic cycle of propene hydroformylation using cobalt tetracarbonyl hydride has been systematically investigated to understand the mechanistic details (Huo, Li, Beller, & Jiao, 2003).

• Equilibrium Reaction of Dicobalt Octacarbonyl with Dihydrogen : The equilibrium reaction involving cobalt tetracarbonyl hydride is crucial in the activation of hydrogen by cobalt carbonyls, with implications for hydroformylation reactions (Tannenbaum, Dietler, Bor, & Ungváry, 1999).

Safety And Hazards

Cobalt tetracarbonyl hydride is flammable and decomposes in air. It has a permissible exposure limit (PEL) of none and a recommended exposure limit (REL) of 0.1 mg/m3. It poses an immediate danger to life and health.

Future Directions

Cobalt tetracarbonyl hydride has been the subject of numerous studies due to its catalytic properties. Future research may focus on improving the stability and reactivity of this compound, as well as exploring new applications in catalysis.